5-acetyl-4-(3,4-dihydroxyphenyl)-6-phenyl-3,4-dihydro-2(1H)-pyrimidinone
Overview
Description
5-acetyl-4-(3,4-dihydroxyphenyl)-6-phenyl-3,4-dihydro-2(1H)-pyrimidinone is a useful research compound. Its molecular formula is C18H16N2O4 and its molecular weight is 324.3 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 324.11100700 g/mol and the complexity rating of the compound is 539. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Chemical Reactions and Synthesis
4(3H)-Pyrimidinone and its derivatives, including 5-acetyl-4-(3,4-dihydroxyphenyl)-6-phenyl-3,4-dihydro-2(1H)-pyrimidinone, are involved in selective acetylation reactions. These compounds undergo acetylation at specific sites and can experience covalent hydration and cleavage under certain conditions, leading to the formation of various crystalline products (Sodum, Klein, & Otter, 1986).
Antimicrobial Activity
Pyrimidinone derivatives, including the one , have been synthesized and tested for their antimicrobial activities. These compounds show potential in combating various bacterial and fungal species, indicating their relevance in the development of new antimicrobial agents (Abdel-rahman, Bakhite, & Al-Taifi, 2002); (Al-Juboori, 2020).
Pharmaceutical Applications
Some derivatives of pyrimidinones have shown significant pharmacological activities, including anti-inflammatory and analgesic properties. This suggests their potential use in the development of new drugs for treating inflammation and pain (Muralidharan, James Raja, & Deepti, 2019).
Biochemical Studies
These compounds have also been used in various biochemical studies. For instance, their synthesis and structural properties have been investigated, which is crucial for understanding their biological functions and potential applications in medicinal chemistry (Yarim, Saraç, Ertan, Batu, & Erol, 1999).
Properties
IUPAC Name |
5-acetyl-4-(3,4-dihydroxyphenyl)-6-phenyl-3,4-dihydro-1H-pyrimidin-2-one | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H16N2O4/c1-10(21)15-16(11-5-3-2-4-6-11)19-18(24)20-17(15)12-7-8-13(22)14(23)9-12/h2-9,17,22-23H,1H3,(H2,19,20,24) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AOCGQJYXYBCNEP-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)C1=C(NC(=O)NC1C2=CC(=C(C=C2)O)O)C3=CC=CC=C3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H16N2O4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
324.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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